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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3431392

Application Note: Viscosity Measurement of
Carbomer 934 Solutions
Introduction

Carbomer 934 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers
of sucrose.[1] It is a widely used excipient in the pharmaceutical and cosmetic industries as a
thickening, suspending, and gelling agent.[2][3] The viscosity of Carbomer 934 solutions is a
critical quality attribute that significantly influences the stability, texture, and performance of the
final product.[4] This application note provides a detailed, step-by-step guide for the accurate
and reproducible measurement of the viscosity of Carbomer 934 solutions, intended for
researchers, scientists, and drug development professionals.

The thickening mechanism of Carbomer 934 is pH-dependent. In its acidic form, the polymer is
coiled. Upon neutralization with a suitable base, the carboxyl groups ionize, leading to
electrostatic repulsion and uncoiling of the polymer chains, which results in a significant
increase in viscosity and the formation of a gel.[1][2]

Experimental Protocols

This section details the necessary equipment, materials, and procedures for preparing
Carbomer 934 solutions and measuring their viscosity.
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Materials and Equipment

o Materials:

o

Carbomer 934 powder

Purified water

o

[¢]

Neutralizing agent: 18% (w/v) Sodium Hydroxide (NaOH) solution or Triethanolamine
(TEA)

[¢]

pH indicator strips or a calibrated pH meter
e Equipment:
o Analytical balance
o Low-shear mechanical stirrer with a propeller-type impeller
o Beakers (e.g., 1000 mL)
o Rotational viscometer (e.g., Brookfield type) with appropriate spindles
o Constant temperature water bath (25°C + 0.2°C)

o Pipettes or burettes for dispensing the neutralizing agent

Preparation of 0.5% (w/w) Carbomer 934 Dispersion

A standard concentration for evaluating the viscosity of Carbomer 934 is 0.5% w/w.[1][5][6]

o Weighing: Accurately weigh 2.50 g of Carbomer 934 powder, previously dried in a vacuum
at 80°C for 1 hour.[5][7]

o Dispersion: In a 1000 mL beaker, add 497.5 mL of purified water. While continuously stirring
the water at a controlled speed (e.g., 1000 + 10 rpm) to create a vortex, slowly and carefully
sift the Carbomer 934 powder into the vortex.[2][5] This technique minimizes the formation
of agglomerates.
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Hydration: Continue stirring for approximately 15 minutes to ensure the polymer is fully
dispersed.[5] After stirring, cover the beaker and allow the dispersion to stand for a sufficient
period (e.g., 2-24 hours) to ensure complete hydration of the polymer particles.[2]

Neutralization of the Carbomer 934 Dispersion

pH Adjustment: Place the beaker containing the hydrated dispersion in a constant
temperature water bath set at 25°C.[5]

Titration: While gently stirring the dispersion at a lower speed (e.g., 300 + 10 rpm), slowly
add the 18% NaOH solution dropwise below the surface of the dispersion.[5][7]

Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter. The
target pH range for neutralization is between 7.3 and 7.8.[5][7]

Equilibration: Once the target pH is reached, continue gentle stirring for a few minutes to
ensure homogeneity. Return the neutralized gel to the 25°C water bath for at least 1 hour to
allow for thermal equilibrium.[5][7]

Viscosity Measurement

Instrument Setup: Set up the rotational viscometer according to the manufacturer's
instructions. For a 0.5% Carbomer 934 gel, a Brookfield RVT viscometer with a #6 spindle at
20 rpm is a common configuration.[5][8]

Sample Measurement: Immerse the specified spindle into the center of the neutralized
Carbomer 934 gel to the marked immersion depth. Ensure that no air bubbles are trapped
around the spindle.[2]

Stabilization: Allow the spindle to rotate for a sufficient time until the viscosity reading on the
instrument display stabilizes.

Data Recording: Record the viscosity reading in centipoise (cP) or millipascal-seconds
(mPa-s). For a 0.5% neutralized aqueous dispersion of Carbomer 934, the expected
viscosity is between 30,500 and 39,400 cP.[1][6]

Data Presentation
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The following table summarizes the key parameters and expected outcomes for the viscosity
measurement of a 0.5% Carbomer 934 solution.

Parameter ValuelSpecification Reference
Sample Concentration 0.5% (w/w) [1][6]
Dispersion Medium Purified Water [2][5]
Neutralizing Agent 18% (w/v) Sodium Hydroxide [51[7]
Target pH 73-7.8 [51[7]
Equilibration Temperature 25°C £ 0.2°C [2][5]
Viscometer Type Rotational (e.g., Brookfield ]
RVT)

Spindle #6 (for 0.5% solution) [518]
Rotational Speed 20 rpm [7119]
Expected Viscosity 30,500 - 39,400 cP [6]

Mandatory Visualization

The following diagrams illustrate the pH-dependent thickening mechanism of Carbomer 934
and the experimental workflow for viscosity measurement.

pH-Dependent Thickening Mechanism of Carbomer 934
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Caption: pH-Dependent Thickening of Carbomer 934.

1. Dispersion
Slowly add Carbomer 934 powder to vigorously agitated water,

2. Hydration
Allow the dispersion to stand for complete hydration.

3. Neutralization
Add neutralizing agent (e.g., NaOH) to pH 7.3-7.8.

4. Equilibration
Maintain the neutralized gel at 25°C in a water bath.

:

5. Viscosity Measurement
Use a rotational viscometer with the appropriate spindle and speed

Click to download full resolution via product page

Caption: Experimental Workflow for Viscosity Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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